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Introduction

3-Aminopropyldiisopropylethoxysilane is a versatile organosilane compound that plays a
crucial role as a surface modifying and coupling agent in a wide array of scientific and industrial
applications. Its unique bifunctional nature, possessing both a reactive primary amine and a
hydrolyzable ethoxysilane group, allows it to form stable covalent bonds with both organic and
inorganic materials. This technical guide provides a comprehensive overview of the chemical
structure, reactivity, and common applications of 3-Aminopropyldiisopropylethoxysilane,
with a focus on its utility for researchers in materials science, biotechnology, and drug
development.

Chemical Structure and Identification

3-Aminopropyldiisopropylethoxysilane is characterized by a central silicon atom bonded to
a 3-aminopropyl group, two isopropyl groups, and one ethoxy group. This structure imparts the
molecule with its characteristic properties, enabling it to act as a molecular bridge between
different material phases.
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Key ldentifiers:

e Chemical Name: 3-Aminopropyldiisopropylethoxysilane
e CAS Number: 117559-36-1

» Molecular Formula: C11H27NOSi

e Synonyms: 3-(Diisopropylethoxysilyl)propylamine, 3-[Ethoxy-di(propan-2-yl)silyl]propan-1-

amine

Physicochemical Properties

The physical and chemical properties of 3-Aminopropyldiisopropylethoxysilane are
summarized in the table below. These properties are essential for understanding its behavior in
various experimental conditions and for optimizing its application.

Property Value

Molecular Weight 217.43 g/mol
Appearance Straw-colored liquid
Boiling Point 78-80 °C at 0.4 mmHg
Density 0.872 g/mL at 25 °C
Refractive Index 1.4489 at 20 °C

Purity Typically 297%

Reactivity and Mechanism of Action

The utility of 3-Aminopropyldiisopropylethoxysilane as a coupling agent stems from the
reactivity of its two distinct functional groups: the ethoxy group and the primary amine group.

Hydrolysis and Condensation of the Ethoxy Group

The ethoxy group is susceptible to hydrolysis in the presence of water, leading to the formation
of a reactive silanol group (Si-OH) and ethanol as a byproduct. This hydrolysis step is often the
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initial phase in the surface modification process. The newly formed silanol groups can then
undergo condensation with hydroxyl groups present on the surface of inorganic substrates,
such as silica, glass, and metal oxides, forming stable siloxane (Si-O-Substrate) bonds.
Furthermore, the silanol groups can also self-condense with other silanol groups to form a
polysiloxane network on the surface.

Hydrolysis and condensation of 3-Aminopropyldiisopropylethoxysilane.

Reactivity of the Aminopropyl Group

The terminal primary amine on the propyl chain provides a reactive site for the covalent
attachment of a wide range of organic molecules. This amino group can participate in various
chemical reactions, including:

Amide bond formation: Reaction with carboxylic acids, acyl chlorides, or activated esters.

Imine formation: Reaction with aldehydes and ketones.

Epoxy ring-opening: Reaction with epoxide-containing molecules.

Isocyanate and isothiocyanate reactions: Formation of urea and thiourea linkages.

This versatility makes 3-Aminopropyldiisopropylethoxysilane an ideal linker for immobilizing
biomolecules, such as proteins, peptides, and nucleic acids, as well as for grafting polymers
and other organic functional layers onto surfaces.
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1. Preparation

Select Substrate
(e.g., Glass, Silica)

Clean Substrate
(Sonication, Piranha, etc.)

Dry Substrate
(Oven, N2 stream)

Deposit Silane
(Immersion, Spin-coating)

2. Functionalization
Prepare Silane Solution
(e.g., 2% in aqg. Ethanol)

:

Cure Silane Layer
(Heat or Ambient)

3. Conjugation

Introduce Biomolecule/Drug
(e.g., Protein, Peptide)
Encubate for Covalent Bondina

Activate Amine Groups
(Optional, e.g., with crosslinkers)

[Wash to Remove Unbound Molecules]

\{

4. Application

Drug Delivery
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 3-
Aminopropyldiisopropylethoxysilane: Chemical Structure, Reactivity, and Applications].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186601#3-aminopropyldiisopropylethoxysilane-
chemical-structure-and-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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